Cas no 2206825-62-7 (2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid)

• Product Name: 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid
• CAS No: 2206825-62-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6794461
• PubChem ID: 135393348
• Update Time: 2025-06-11

2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2206825-62-7
• 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid
• 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)aceticacid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-14(9-15)5-4-10(7-14)6-11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： XWVFVCGPFQCHBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CCC(CC(=O)O)C2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid

Introduction to 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid (CAS No: 2206825-62-7)

2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid, identified by its CAS number 2206825-62-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic amide class, characterized by its unique spiro linkage between a nitrogen-containing heterocycle and a carbocyclic system. The presence of a tert-butoxycarbonyl (Boc) protecting group on the amide nitrogen and the specific spiro[3.4]octane scaffold make this molecule a versatile intermediate in the synthesis of biologically active agents.

The structural motif of 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid positions it as a valuable building block for drug discovery efforts aimed at modulating various biological pathways. The spirocyclic framework is known for its conformational rigidity, which can enhance binding affinity and selectivity in target proteins. This structural feature is particularly relevant in the development of small-molecule inhibitors and modulators.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. The spiro[3.4]octane core, as seen in this compound, has been explored in the design of molecules targeting neurological disorders, cancer, and inflammation. The nitrogen-containing heterocycle within the spirocycle introduces hydrogen bonding capabilities, which can be exploited to improve receptor interactions. Furthermore, the Boc protection on the amide nitrogen ensures stability during synthetic manipulations while allowing for selective deprotection when necessary.

The acetic acid moiety at the terminal position of the molecule provides a carboxylic acid functional group, which can be further functionalized through esterification, amidation, or other transformations to yield more complex derivatives. This flexibility makes 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid a versatile precursor in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as scaffolds for drug development. Studies have demonstrated that these molecules can exhibit high binding affinities to protein targets due to their rigid structures and favorable pharmacokinetic properties. The Boc group in this compound not only enhances stability but also serves as a handle for synthetic diversification, enabling chemists to explore a wide range of structural modifications.

The synthesis of 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid involves multi-step organic transformations, including ring-closing metathesis, reductive amination, and protecting group chemistry. These synthetic strategies are well-documented in the literature and have been optimized for scalability and yield improvement. The availability of this compound as a commercial product underscores its importance in synthetic chemistry and drug discovery pipelines.

One of the most compelling aspects of 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid is its potential application in modulating enzyme activity. Enzymes are critical targets in drug development, and spirocyclic compounds have shown promise in inhibiting various therapeutic targets. For instance, studies have suggested that spirocyclic amides can interact with enzymes through multiple binding sites, leading to enhanced potency and selectivity.

The Boc protecting group on the amide nitrogen is particularly important in maintaining chemical stability during synthetic processes. This protection allows for selective functionalization at other positions on the molecule without affecting the amide bond integrity. Such control is essential in multi-step syntheses where multiple reactive sites need to be manipulated sequentially.

In conclusion, 2-(2-(tert-Butoxycarbonyl)-2-azaspiro[3.4]octan-6-yl)acetic acid (CAS No: 2206825-62-7) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug discovery. Its unique structural features, including the spirocyclic framework and Boc protection, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.